Cas no 170564-99-5 (4-(cyclopropylcarbonyl)benzonitrile)

• Product Name: 4-(cyclopropylcarbonyl)benzonitrile
• CAS No: 170564-99-5
• MF: C₁₁H₉NO
• MW: 171.195262670517
• MDL: MFCD03841212
• CID: 1357370
• PubChem ID: 10797264
• Update Time: 2025-04-20

4-(cyclopropylcarbonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylcarbonyl)benzonitrile
• LogP
• 4-(cyclopropanecarbonyl)benzonitrile
• 4-Cyanophenyl cyclopropyl ketone
• 4-cyanophenylcyclopropylmethanone
• 4-Cyclopropanecarbonylbenzonitrile
• DTXSID90444959
• ZHFBDOSDKRVFIG-UHFFFAOYSA-N
• MFCD03841212
• 4-Cyanophenylcyclopropylketone
• SCHEMBL7446955
• AKOS006277860
• 170564-99-5

• MDL： MFCD03841212
• Inchi： 1S/C11H9NO/c12-7-8-1-3-9(4-2-8)11(13)10-5-6-10/h1-4,10H,5-6H2
• InChI Key： ZHFBDOSDKRVFIG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)C1CC1

Computed Properties

• Exact Mass: 171.06800
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.184
• Boiling Point: 339.415°C at 760 mmHg
• Flash Point: 159.073°C
• Refractive Index: 1.577
• PSA: 40.86000
• LogP: 2.15098